Cas no 18390-22-2 (5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 18390-22-2
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 907148
• PubChem ID: 332062
• Update Time: 2025-04-19

5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-(prop-2-en-1-yl)-1,3,4-thiadiazol-2-amine
• 5-phenyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-phenyl-N-2-propen-1-yl-
• N-Allyl-5-phenyl-1,3,4-thiadiazol-2-amine
• STK057206
• CCG-23693
• AKOS000625867
• NSC327706
• 2-allylamino-5-phenyl-1,3,4-thiadiazole
• NSC-327706
• EU-0049109
• Oprea1_768723
• 18390-22-2
• DTXSID70318240

• Inchi： 1S/C11H11N3S/c1-2-8-12-11-14-13-10(15-11)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,12,14)
• InChI Key： OBNAYOHLVBJTGI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=CC=1)NCC=C

Computed Properties

• Exact Mass: 217.06753
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81